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Compound of Interest

Compound Name:
3-Bromo-2-chloro-4-

methoxypyridine

Cat. No.: B187581 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-2-chloro-4-methoxypyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-2-chloro-4-methoxypyridine (CAS#: 144584-29-2).[1][2] Adherence to these

procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Bromo-2-chloro-4-methoxypyridine is not

readily available, data from structurally similar halogenated pyridines indicate that this

compound should be handled with caution. Associated hazards include skin and eye irritation,

potential harm if swallowed or inhaled, and respiratory irritation.[3][4][5][6] Therefore, a

comprehensive PPE strategy is mandatory.

Summary of Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash goggles are

required. A face shield should

be worn in situations with a

high risk of splashing.[7]

To protect eyes from splashes

and irritating vapors.

Hand Protection

Nitrile or neoprene gloves are

recommended. Latex gloves

are not suitable.[8]

To prevent skin contact.

Halogenated pyridines can

cause skin irritation.[4][5]

Body Protection

A flame-resistant lab coat is

required. Ensure it is fully

buttoned.

To protect skin and clothing

from spills.

Respiratory Protection

All handling of solid and

dissolved forms must be

conducted in a certified

chemical fume hood.[8]

To prevent inhalation of

potentially harmful dust or

vapors. May cause respiratory

irritation.[3][4][5][6]

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.

To protect feet from spills and

falling objects.

Operational Procedures
Strict adherence to the following procedures will minimize exposure risk and ensure safe

handling.

1. Preparation and Weighing:

Conduct all manipulations of solid 3-Bromo-2-chloro-4-methoxypyridine within a chemical

fume hood to prevent inhalation of fine particulates.

Use anti-static measures when handling the powder to avoid dispersal.

Ensure all necessary PPE is worn before handling the primary container.

2. Dissolution and Reaction Setup:
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When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use to prevent the escape of vapors.[5][8]

Work in a well-ventilated area, preferably within a fume hood.[3][8][9]

3. Post-Reaction Work-up and Cleanup:

Quench reactions carefully, especially if reactive reagents have been used.

Clean all glassware and equipment thoroughly after use.

Decontaminate work surfaces after completing the procedure.

4. Spill Management:

In case of a spill, evacuate the immediate area and alert colleagues.

For small spills, use an inert absorbent material like sand or vermiculite to contain the spill.[3]

[6][9]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Do not use combustible materials, such as paper towels, to absorb the spill without first

using an inert absorbent.

Ensure the spill area is well-ventilated during cleanup.

Disposal Plan
All waste containing 3-Bromo-2-chloro-4-methoxypyridine, including contaminated

consumables and surplus material, must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do

not pour down the drain.[9]
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Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[4]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Experimental Workflow
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Caption: Workflow for handling 3-Bromo-2-chloro-4-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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